Naspm trihydrochloride

• CAS No.: 1049731-36-3
• Product Name: Naspm trihydrochloride
• Molecular Formula: C22H34N4O • 3HCl
• Molecular Weight: 479.9 g/mol
• IUPAC Name: N-[3-[4-(3-aminopropylamino)butylamino]propyl]-2-naphthalen-1-ylacetamide;trihydrochloride
• Standard InChI: InChI=1S/C22H34N4O.3ClH/c23-12-6-15-24-13-3-4-14-25-16-7-17-26-22(27)18-20-10-5-9-19-8-1-2-11-21(19)20;;;/h1-2,5,8-11,24-25H,3-4,6-7,12-18,23H2,(H,26,27);3*1H
• Standard InChIKey: JNEOJAUJWOPWJS-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCCNCCCCNCCCN.Cl.Cl.Cl
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NCCCNCCCCNCCCN.Cl.Cl.Cl
• Appearance: Assay:≥95%A crystalline solid
• Description: Naspm 3Hcl(1-Naphthylacetyl spermine) is a potent and selective Ca2+ permeable AMPA receptor(Ca-perm AMPAR) blocker.IC50 value:Target: CP-AMPAR blockerNaspm is a selective blocker of Ca(2+)-permeable GluA2-lacking AMPA receptors, reduced MNNG-induced CA1 pyramidal cell death [1]. intra-ACC injections of the CP-AMPAR channel antagonist, 1-naphthylacetyl spermine (NASPM) immediately following trace fear conditioning blocked 24 h fear memory retrieval [2]. TNF-α+PDC caused considerable MN degeneration was blocked by the Ca-perm AMPAr selective blocker, 1-naphthyl acetylspermine (NASPM) [3]. Blockage of CP-AMPARs with Naspm (100μM) results in most cases in a significant reduction of the PPD magnitude, also reversing to paired-pulse facilitation in some cases [4].
• Synonyms: N-(3-((4-((3-aminopropyl)amino)butyl)amino)propyl)-2-(naphthalen-1-yl)acetamide trihydrochloride
• Reference: [1]. Gerace E, et al. PARP-1 activation causes neuronal death in the hippocampal CA1 region by increasing the expression of Ca(2+)-permeable AMPA receptors. Neurobiol Dis. 2014 Oct;70:43-52.; [2]. Descalzi G, et al. Rapid synaptic potentiation within the anterior cingulate cortex mediates trace fear learning. Mol Brain. 2012 Feb 3;5:6.; [3]. Yin HZ, et al. TNF-α triggers rapid membrane insertion of Ca(2+) permeable AMPA receptors into adult motor neurons and enhances their susceptibility to slow excitotoxic injury. Exp Neurol. 2012 Dec;238(2):93-102.; [4]. Shypshyna MS, et al. Presynaptic Ca(2+)-permeable AMPA-receptors modulate paired-pulse depression in nociceptive sensory synapses. Neurosci Lett. 2015 Jan 12;585:1-5.
• PubChem Compound: 16219727
• Last Modified: Nov 11 2021